1-(4-chlorophenyl)-N-((3-methoxytetrahydrothiophen-3-yl)methyl)cyclopentanecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[(3-methoxythiolan-3-yl)methyl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C18H24ClNO2S/c1-22-17(10-11-23-13-17)12-20-16(21)18(8-2-3-9-18)14-4-6-15(19)7-5-14/h4-7H,2-3,8-13H2,1H3,(H,20,21)
• InChI Key: OORSTGUVJUVFSI-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSC1)CNC(=O)C2(CCCC2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H24ClNO2S
• Molecular Weight: 353.9 g/mol

Description

1-(4-chlorophenyl)-N-((3-methoxytetrahydrothiophen-3-yl)methyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C18H24ClNO2S and its molecular weight is 353.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research efforts have been directed towards the synthesis and characterization of novel compounds with potential biological activities. For instance, the synthesis of novel heterocyclic compounds derived from various chemical structures, including those similar to the queried compound, has been reported. These compounds have been characterized using techniques such as X-ray diffraction, NMR spectroscopy, and elemental analysis, indicating their potential as lead compounds in drug discovery (Habib et al., 2013).

Antimicrobial and Anticonvulsant Activities

Several studies have explored the antimicrobial and anticonvulsant activities of compounds with structural similarities to the queried chemical. For example, thiourea derivatives have been synthesized and evaluated for their antipathogenic activities, showing significant effects against bacterial strains known for their ability to grow in biofilms (Limban et al., 2011). Another study synthesized omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives, demonstrating notable anticonvulsant activity against seizures induced by maximal electroshock (Aktürk et al., 2002).

Molecular Docking Studies

Molecular docking studies have been utilized to investigate the potential biological activities of synthesized compounds. One study focused on novel 1,3-oxazole clubbed pyridyl-pyrazolines, incorporating biologically active heterocyclic entities such as oxazole, pyrazoline, and pyridine. These compounds were evaluated for their anticancer and antimicrobial activities, with molecular docking studies suggesting their potential utilization in overcoming microbe resistance to pharmaceutical drugs (Katariya et al., 2021).